N-cyclohexyl-2-((1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-cyclohexyl-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C22H29N3O4S/c26-21(23-17-8-2-1-3-9-17)16-30(28,29)20-14-25(19-11-5-4-10-18(19)20)15-22(27)24-12-6-7-13-24/h4-5,10-11,14,17H,1-3,6-9,12-13,15-16H2,(H,23,26)
• InChI Key: FWYQWMIIHOROAX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCC4
• Molecular Formula: C22H29N3O4S
• Molecular Weight: 431.6 g/mol

Description

N-cyclohexyl-2-((1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C22H29N3O4S and its molecular weight is 431.55. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Applications

• Polysubstituted Pyroglutamates Synthesis : A study demonstrated base-induced coupling/cyclization reactions of alpha-sulfonylacetamide with various ethyl (Z)-2-bromo-2-propenoates, leading to the construction of polysubstituted pyroglutamate carbon skeletons with three contiguous asymmetric centers in one step, highlighting a novel synthetic approach that could be related to compounds like N-cyclohexyl-2-((1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide (Pei-Pei Sun et al., 2003).

• Aza-heterocycles Synthesis : Another research introduced a method for preparing aza-heterocycles through tandem Pummerer/Mannich cyclization cascade of alpha-sulfinylamides, presenting a pathway that might align with the synthetic strategies for derivatives of the mentioned compound (A. Padwa et al., 2002).

• Antitumor Activity of Novel Derivatives : The antitumor activity of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives synthesized from 2-cyano-N-(thiazol-2-yl) acetamide and related compounds was investigated, indicating potential applications in cancer treatment. Such research could inspire further exploration into the medicinal chemistry applications of this compound and its analogs (M. Albratty et al., 2017).

• Cytotoxic Effects of Isatin Sulfonamide Molecular Hybrid Derivatives : A study focused on the cytotoxic effects of sulfonamide-derived isatins on hepatocellular carcinoma cell lines. While not directly mentioning this compound, this research provides insights into the potential bioactivity of sulfonamide derivatives, suggesting areas for further investigation in drug development and cancer research (M. Eldeeb et al., 2022).